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Compound of Interest

Compound Name: Mc-MMAD

Cat. No.: B608884

Disclaimer: The following information pertains to the proper disposal of Methyl Methacrylate
(MMA). The term "Mc-MMAD" did not yield specific results; therefore, this guidance is based
on the assumption that it refers to MMA. Always verify the identity of your chemical and consult
your institution's specific safety protocols before handling and disposal.

This document provides essential safety and logistical information for the proper disposal of
Methyl Methacrylate (MMA), a highly flammable and potentially hazardous chemical commonly
used in laboratory settings. Adherence to these procedures is critical to ensure the safety of
laboratory personnel and to minimize environmental impact.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Methyl
Methacrylate (MMA) relevant to its safe handling and disposal.
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Property Value Citations
Flash Point 10 °C (50 °F) - Closed Cup [1112]
Explosive Limits Lower: 2.1% vol, Upper: 12.5% e
vol

Vapor Pressure 37 hPa at 20 °C (68 °F) [1]

Vapor Density 3.46 (Air=1) [1]
Auto-ignition Temperature 430 °C (806 °F) [1]

Water Solubility 15 g/L at 20 °C (68 °F) [1]

) Health: 2, Flammability: 3,
NFPA Ratings (Monomer) .
Instability: 2

Note: NFPA ratings can vary. Always refer to the specific Safety Data Sheet (SDS) for the
product you are using.

Detailed Disposal Protocol

The proper disposal of MMA involves a multi-step process that prioritizes safety and regulatory
compliance. The following protocol outlines the necessary steps for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

Before handling MMA, ensure you are wearing the appropriate PPE to prevent skin and eye
contact, as well as inhalation of vapors.[2][3]

o Gloves: Handle with appropriate chemical-resistant gloves. Inspect gloves prior to use and
use proper glove removal technique.

o Eye Protection: Wear chemical safety goggles or a face shield.[3]

o Respiratory Protection: Use only in a well-ventilated area or with appropriate respiratory
protection if ventilation is inadequate.[3] Avoid breathing mist or vapors.
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Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
Flame retardant antistatic protective clothing is recommended.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Dedicated Waste Container: Collect waste MMA in a clearly labeled, dedicated container.
The container must be compatible with MMA and have a secure, tight-fitting lid.[4]

Labeling: Label the waste container with "Hazardous Waste," "Methyl Methacrylate," and the
associated hazards (e.g., "Flammable Liquid," "Irritant™).[5]

Incompatible Materials: Do not mix MMA waste with incompatible materials such as strong
oxidizing agents, strong acids, or amines.[1][6] Keep halogenated and non-halogenated
solvent wastes separate.[4]

Aqueous vs. Organic: Collect aqueous waste separately from organic solvent waste.[4]

Storage of Waste

Store MMA waste in a designated, safe location pending pickup by your institution's hazardous

waste disposal service.

Ventilation: Store in a well-ventilated place.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2][3] No smoking in the storage area.[2][3]

Grounding: Ground/bond the container and receiving equipment to prevent static discharge.

[3]

Secondary Containment: It is advisable to provide secondary containment in case of
spillage.[5]

Spill Management
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In the event of a spill, follow these procedures to safely clean the area.

Evacuate: Evacuate non-essential personnel from the area.
Ventilate: Ensure adequate ventilation.
Containment: Prevent the spill from entering drains or waterways.[3]

Absorption: Absorb the spill with an inert, liquid-absorbent material (e.g., sand, diatomaceous
earth, or a commercial absorbent like Chemizorb®).[1]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable
container for disposal.[3]

Decontamination: Clean the affected area thoroughly.

Final Disposal

Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup and disposal. Contact your institution's Environmental Health and Safety (EHS) or
Public Health & Environmental Safety (PHES) office for guidance.[5]

Waste Manifest: Ensure that all required documentation, such as a hazardous waste
manifest, is completed accurately.

Professional Disposal: MMA waste must be disposed of by a licensed hazardous waste
disposal company. Do not attempt to dispose of MMA down the drain or in regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Methyl
Methacrylate (MMA).
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Spill Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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